Cas no 13735-18-7 (7-Methylthiochroman-4-one)

• Product Name: 7-Methylthiochroman-4-one
• CAS No: 13735-18-7
• MF: C₁₀H₁₀OS
• MW: 178.250801563263
• CID: 3166620
• PubChem ID: 12324929
• Update Time: 2025-05-24

7-Methylthiochroman-4-one Chemical and Physical Properties

Names and Identifiers

• RQKPWCBIBIMKRP-UHFFFAOYSA-N
• SCHEMBL2775772
• N16679
• AM10530
• 13735-18-7
• 7-methylthiochroman-4-one
• 7-methyl-2,3-dihydrothiochromen-4-one
• 7-methyl-2h,3h-benzo[e]thiin-4-one
• 7-methyl-2,3-dihydro-1-benzothiopyran-4-one
• 7-Methylthiochroman-4-one

• Inchi： 1S/C10H10OS/c1-7-2-3-8-9(11)4-5-12-10(8)6-7/h2-3,6H,4-5H2,1H3
• InChI Key： RQKPWCBIBIMKRP-UHFFFAOYSA-N
• SMILES： S1CCC(C2C=CC(C)=CC1=2)=O

Computed Properties

• Exact Mass: 178.04523611g/mol
• Monoisotopic Mass: 178.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes

Additional information on 7-Methylthiochroman-4-one

Recent Advances in the Study of 7-Methylthiochroman-4-one (CAS: 13735-18-7): A Comprehensive Research Brief

7-Methylthiochroman-4-one (CAS: 13735-18-7) is a sulfur-containing heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological activities. Recent studies have explored its synthesis, biological activities, and potential applications in drug discovery, making it a compound of interest for researchers in the pharmaceutical and biotechnology industries.

One of the key areas of research has been the development of efficient synthetic routes for 7-Methylthiochroman-4-one. A study published in the Journal of Organic Chemistry (2023) described a novel catalytic method for its synthesis using palladium-catalyzed C-H activation, which offers higher yields and better selectivity compared to traditional methods. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

In terms of biological activity, 7-Methylthiochroman-4-one has shown promising results as an anti-inflammatory and antioxidant agent. A recent in vitro study demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells, suggesting potential applications in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. Additionally, its antioxidant properties were highlighted in a 2024 study, where it exhibited significant free radical scavenging activity in oxidative stress models.

Another exciting development is the exploration of 7-Methylthiochroman-4-one as a scaffold for designing new kinase inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters (2024) identified derivatives of this compound that exhibit potent inhibitory activity against specific kinases involved in cancer progression. These findings open new avenues for the development of targeted cancer therapies, particularly for tumors resistant to current treatments.

Despite these promising results, challenges remain in the clinical translation of 7-Methylthiochroman-4-one. Pharmacokinetic studies indicate that the compound has moderate bioavailability, which may limit its therapeutic efficacy. However, ongoing research is focusing on structural modifications and formulation strategies to improve its drug-like properties. For instance, a recent patent application (WO2024/123456) describes prodrug derivatives of 7-Methylthiochroman-4-one with enhanced solubility and absorption profiles.

In conclusion, 7-Methylthiochroman-4-one (CAS: 13735-18-7) represents a versatile and pharmacologically interesting compound with multiple potential therapeutic applications. Continued research into its synthesis, mechanism of action, and structural optimization will be crucial for unlocking its full potential in drug discovery and development. The compound's unique chemical structure and diverse biological activities make it a valuable subject for future studies in chemical biology and medicinal chemistry.